Cas no 1260821-44-0 (2-(Piperidin-4-yl)benzene-1,3,5-triol)

• Product Name: 2-(Piperidin-4-yl)benzene-1,3,5-triol
• CAS No: 1260821-44-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5782864
• PubChem ID: 129954466
• Update Time: 2025-06-11

2-(Piperidin-4-yl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• EN300-1870508
• 1260821-44-0
• 2-(piperidin-4-yl)benzene-1,3,5-triol
• 2-(Piperidin-4-yl)benzene-1,3,5-triol

• Inchi： 1S/C11H15NO3/c13-8-5-9(14)11(10(15)6-8)7-1-3-12-4-2-7/h5-7,12-15H,1-4H2
• InChI Key： SNWIMVDRBVTUSW-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C1CCNCC1)O)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-(Piperidin-4-yl)benzene-1,3,5-triol

Exploring the Potential of 2-(Piperidin-4-yl)benzene-1,3,5-triol (CAS No. 1260821-44-0): A Versatile Compound for Modern Research

In the realm of organic chemistry and pharmaceutical research, 2-(Piperidin-4-yl)benzene-1,3,5-triol (CAS No. 1260821-44-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a piperidine ring with a benzene-1,3,5-triol core, offering a wide range of potential applications. Researchers are increasingly drawn to its multifaceted properties, which make it a promising candidate for various scientific and industrial endeavors.

The compound's piperidine moiety is a well-known pharmacophore, often found in bioactive molecules targeting neurological and metabolic pathways. Meanwhile, the benzene-1,3,5-triol (phloroglucinol) backbone is renowned for its antioxidant and anti-inflammatory properties. This dual functionality positions 2-(Piperidin-4-yl)benzene-1,3,5-triol as a compelling subject for drug discovery, material science, and even cosmeceutical applications. Recent studies have explored its potential in addressing oxidative stress-related conditions, a hot topic in anti-aging research and neuroprotection.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 2-(Piperidin-4-yl)benzene-1,3,5-triol?" The compound can be synthesized through multi-step organic reactions, often involving protective group strategies to manage the reactivity of its phenolic hydroxyl groups. Researchers have optimized methods to achieve high yields and purity, making it accessible for further investigation. Its structure-activity relationship (SAR) is also a focal point, as minor modifications can significantly alter its biological profile.

In the context of green chemistry, 2-(Piperidin-4-yl)benzene-1,3,5-triol has garnered attention due to its potential as a biodegradable intermediate. With sustainability being a global priority, this compound aligns with the demand for eco-friendly alternatives in industrial processes. Its derivatives are being explored for use in biomaterials and renewable energy applications, tapping into the growing interest in circular economy solutions.

Another trending topic is the compound's role in computational chemistry and AI-driven drug design. Advanced molecular docking studies have predicted its interactions with various protein targets, particularly those involved in neurodegenerative diseases. This aligns with the surge in precision medicine research, where tailored compounds like 2-(Piperidin-4-yl)benzene-1,3,5-triol could offer personalized therapeutic options.

From a commercial perspective, the compound's CAS No. 1260821-44-0 is frequently searched by suppliers and researchers seeking high-purity samples. Quality control and analytical characterization (e.g., HPLC, NMR) are critical to ensure its suitability for advanced studies. As the scientific community continues to uncover its potential, 2-(Piperidin-4-yl)benzene-1,3,5-triol remains a standout example of how innovative chemistry can address contemporary challenges in health and technology.